Cas no 2580254-27-7 (5-tert-butyl-1H-imidazole-4-sulfonamide)

• Product Name: 5-tert-butyl-1H-imidazole-4-sulfonamide
• CAS No: 2580254-27-7
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5663271
• PubChem ID: 165888485
• Update Time: 2025-06-07

5-tert-butyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580254-27-7
• EN300-27734024
• 5-tert-butyl-1H-imidazole-4-sulfonamide

• Inchi： 1S/C7H13N3O2S/c1-7(2,3)5-6(10-4-9-5)13(8,11)12/h4H,1-3H3,(H,9,10)(H2,8,11,12)
• InChI Key： MICPIDMYUZNWQO-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C)(C)C)NC=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.2Ų

Additional information on 5-tert-butyl-1H-imidazole-4-sulfonamide

5-tert-Butyl-1H-imidazole-4-sulfonamide (CAS No. 2580254-27-7): A Comprehensive Overview

5-tert-butyl-1H-imidazole-4-sulfonamide (CAS No. 2580254-27-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 5-tert-butyl-1H-imidazole-4-sulfonamide.

Chemical Structure and Properties

5-tert-butyl-1H-imidazole-4-sulfonamide is a derivative of imidazole, a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. The addition of a tert-butyl group at the 5-position and a sulfonamide moiety at the 4-position imparts unique chemical and physical properties to the molecule. The tert-butyl group provides steric hindrance and enhances lipophilicity, while the sulfonamide functional group contributes to the compound's solubility and reactivity.

The molecular formula of 5-tert-butyl-1H-imidazole-4-sulfonamide is C₉H₁₃N₃O₂S, with a molecular weight of approximately 219.28 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of tert-butylimidazole with sulfonyl chloride in the presence of a base. The resulting product is purified using standard techniques such as recrystallization or column chromatography.

Synthesis Methods

The synthesis of 5-tert-butyl-1H-imidazole-4-sulfonamide has been extensively studied in recent years, with several methods reported in the literature. One common approach involves the reaction of tert-butylimidazole with p-toluenesulfonyl chloride in anhydrous pyridine. This reaction proceeds via nucleophilic substitution, yielding the desired product in moderate to good yields. Another method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields.

In addition to these traditional methods, green chemistry approaches have also been explored to minimize environmental impact. For example, using ionic liquids as solvents and catalysts has been reported to enhance the efficiency and sustainability of the synthesis process. These advancements not only improve the yield and purity of 5-tert-butyl-1H-imidazole-4-sulfonamide but also align with the principles of green chemistry.

Biological Activities

5-tert-butyl-1H-imidazole-4-sulfonamide has demonstrated a range of biological activities that make it an attractive candidate for pharmaceutical development. One of its most notable properties is its ability to inhibit specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy.

Furthermore, 5-tert-butyl-1H-imidazole-4-sulfonamide has exhibited potent antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a potential candidate for developing new antifungal agents to combat drug-resistant fungal infections. Additionally, preliminary studies have suggested that this compound may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis.

Clinical Applications and Research Developments

The potential clinical applications of 5-tert-butyl-1H-imidazole-4-sulfonamide are currently being explored through various preclinical and clinical studies. One area of focus is its use as an antifungal agent. Recent research has shown promising results in vitro and in animal models, demonstrating its efficacy against both planktonic and biofilm-forming fungal strains.

In addition to antifungal applications, there is growing interest in using 5-tert-butyl-1H-imidazole-4-sulfonamide for its anti-inflammatory properties. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating chronic inflammatory conditions.

To further validate these findings, several clinical trials are currently underway to evaluate the safety and efficacy of 5-tert-butyl-1H-imidazole-4-sulfonamide. These trials are designed to assess its pharmacokinetic profile, toxicity, and therapeutic effects in human subjects. Early results from these trials are expected to provide valuable insights into the potential clinical applications of this compound.

Conclusion

5-Tert-butyl-1H-imidazole-4-sulfonamide (CAS No. 2580254-27-7) is a promising compound with a unique chemical structure that confers several desirable properties for pharmaceutical development. Its ability to inhibit specific enzymes, exhibit antifungal activity, and possess anti-inflammatory properties makes it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and potential clinical uses, paving the way for future advancements in medicinal chemistry and drug discovery.